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Compound of Interest

Compound Name: Axl-IN-8

Cat. No.: B12398228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of the Axl tyrosine kinase inhibitor, Axl-IN-8, in dimethyl sulfoxide (DMSO).

Adherence to this protocol is crucial for maintaining the integrity and activity of the compound

for reproducible experimental results.

Introduction
Axl-IN-8 is a potent and selective small molecule inhibitor of the Axl receptor tyrosine kinase, a

member of the TAM (Tyro3, Axl, Mer) family. Axl signaling pathways are implicated in various

cellular processes, including cell survival, proliferation, migration, and invasion. Dysregulation

of Axl signaling is associated with cancer progression and drug resistance, making it a key

target in oncological research and drug development. Accurate and consistent preparation of

Axl-IN-8 stock solutions is the first critical step for in vitro and in vivo studies investigating its

therapeutic potential.

Axl-IN-8 Chemical Properties
A summary of the key chemical properties of Axl-IN-8 is provided in the table below. This

information is essential for accurate calculation of stock solution concentrations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12398228?utm_src=pdf-interest
https://www.benchchem.com/product/b12398228?utm_src=pdf-body
https://www.benchchem.com/product/b12398228?utm_src=pdf-body
https://www.benchchem.com/product/b12398228?utm_src=pdf-body
https://www.benchchem.com/product/b12398228?utm_src=pdf-body
https://www.benchchem.com/product/b12398228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₃₁H₂₉FN₆O₃

Molecular Weight 552.6 g/mol [1]

CAS Number 2231424-62-5[1]

Purity >98% (or as specified by the supplier)

Appearance Crystalline solid (or as specified by the supplier)

Solubility in DMSO

While a specific value is not readily available,

based on similar compounds, a concentration of

at least 10 mM (approximately 5.53 mg/mL) is

expected to be achievable. Sonication and

gentle warming may be required.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the Axl signaling pathway and the experimental workflow for

preparing the Axl-IN-8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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